2,2-Dimethylpent-4-ynoyl chloride

• IUPAC Name: 2,2-dimethylpent-4-ynoyl chloride
• InChI: InChI=1S/C7H9ClO/c1-4-5-7(2,3)6(8)9/h1H,5H2,2-3H3
• InChI Key: RBNNFEXMRCJUNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC#C)C(=O)Cl
• Molecular Formula: C7H9ClO
• Molecular Weight: 144.60 g/mol
• CAS RN: 131752-83-5

Description

2,2-Dimethylpent-4-ynoyl chloride is an organic compound with the molecular formula C7H9ClO. It has a molecular weight of 144.6. The compound is used in various chemical reactions due to its unique structure and properties.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H9ClO/c1-4-5-7(2,3)6(8)9/h1H,5H2,2-3H3. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Chemical Reactions Analysis

This compound, like other alkynes, can participate in a variety of chemical reactions. For instance, it can undergo hydroamination, a reaction that involves the addition of a nitrogen atom and a hydrogen atom across a carbon-carbon triple bond.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 144.6.

Scientific Research Applications

Synthesis of Organic Compounds

2,2-Dimethylpent-4-ynoyl chloride is utilized in the synthesis of various organic compounds. For instance, it's involved in the efficient synthesis of 2,2′-arylmethylene bis(3-hydroxy-5,5-dimethyl-2-cyclohexene-1-one) and 1,8-dioxooctahydroxanthenes using ZnO and ZnO–acetyl chloride catalysts. These reactions occur in acetonitrile, demonstrating the compound's utility in facilitating specific organic reactions (Maghsoodlou et al., 2010).

Catalysis and Chemical Reactions

In the field of catalysis, this compound plays a role in various chemical reactions. For example, it is used in the synthesis and characterization of silver(I), gold(I), and gold(III) complexes containing specific ligands. The synthesis processes and the properties of these complexes are important for understanding their potential applications in catalysis (Gaillard et al., 2009).

Protection in Peptide Synthesis

The compound is used as a protecting group in peptide synthesis. Specifically, it has been employed as a nucleophile-resistant protecting group for tyrosine in solid-phase peptide synthesis. Its stability compared to other protecting groups highlights its usefulness in this domain (Rosenthal et al., 1997).

Electronic and Steric Effects in Chemistry

Research on this compound contributes to understanding the electronic and steric effects in chemistry. Studies involving compounds like this help in examining how steric demand and solubility influence catalytic activity, as seen in research on water-soluble alkylphosphines combined with palladium salts (DeVasher et al., 2005).

Applications in Organic Synthesis

The compound is integral to various organic synthesis processes. For example, it's involved in the synthesis of siloles and their interactions with different cations, which is crucial for understanding their potential applications in material science and organic electronics (Carroll & Braddock-Wilking, 2013).

Safety and Hazards

2,2-Dimethylpent-4-ynoyl chloride is a highly flammable liquid and vapor. It can be harmful if swallowed and can cause severe skin burns and eye damage. It may also cause respiratory irritation.

Mechanism of Action

Mode of Action

2,2-Dimethylpent-4-ynoyl chloride is an acyl chloride, a type of compound known for its reactivity with nucleophiles due to the presence of a highly polarized carbonyl group . In a typical reaction, the chloride ion is displaced by a nucleophile, leading to the formation of a new covalent bond .

Result of Action

The molecular and cellular effects of this compound are largely dependent on the specific chemical context in which it is used. In general, the introduction of the 2,2-Dimethylpent-4-ynoyl group can significantly alter the physical and chemical properties of the target molecule .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These include temperature, pH, and the presence of other reactive species. For instance, it’s known that acyl chlorides, including this compound, are sensitive to moisture and can readily react with water to form corresponding carboxylic acids .

Biochemical Analysis

Biochemical Properties

2,2-Dimethylpent-4-ynoyl chloride plays a significant role in biochemical reactions, particularly in the synthesis of complex organic molecules. It interacts with various enzymes and proteins, facilitating the formation of covalent bonds through acylation reactions. For instance, it can react with nucleophilic amino acid residues in enzymes, leading to the formation of enzyme-substrate complexes. This interaction is crucial in the modification of enzyme activity and the regulation of metabolic pathways .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by modifying cell signaling pathways, gene expression, and cellular metabolism. The compound can alter the phosphorylation status of key signaling proteins, thereby affecting downstream signaling cascades. Additionally, it can modulate the expression of genes involved in metabolic processes, leading to changes in cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through covalent binding interactions with biomolecules. It can inhibit or activate enzymes by forming stable acyl-enzyme intermediates. This modification can lead to changes in enzyme conformation and activity, ultimately affecting cellular functions. The compound can also influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under controlled conditions, but it can degrade over extended periods, leading to a decrease in its biochemical activity. Long-term studies have shown that the compound can have lasting effects on cellular function, including alterations in cell growth and differentiation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can enhance metabolic activity and promote cell proliferation. At high doses, it can exhibit toxic effects, leading to cell death and tissue damage. Threshold effects have been observed, indicating that there is a critical concentration above which the compound becomes harmful .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as acyltransferases and hydrolases, influencing the flux of metabolites through these pathways. The compound can also affect the levels of key metabolites, thereby altering the overall metabolic balance within cells .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, facilitating its movement across cellular membranes. The compound tends to accumulate in specific cellular compartments, where it exerts its biochemical effects .

Subcellular Localization

The subcellular localization of this compound is critical for its activity. The compound is often directed to specific organelles, such as the endoplasmic reticulum and mitochondria, through targeting signals and post-translational modifications. This localization is essential for the compound to interact with its target biomolecules and exert its biochemical effects .